3-Hydroxy-1-propenyl-trimethylammonium chloride

• IUPAC Name: [(E)-3-hydroxyprop-1-enyl]-trimethylazanium;chloride
• InChI: InChI=1S/C6H14NO.ClH/c1-7(2,3)5-4-6-8;/h4-5,8H,6H2,1-3H3;1H/q+1;/p-1/b5-4+
• InChI Key: YNOXNFMGWKAPBC-FXRZFVDSSA-M
• Canonical SMILES: C[N+](C)(C)C=CCO.[Cl-]
• Isomeric SMILES: C[N+](C)(C)/C=C/CO.[Cl-]
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol

Description

3-Hydroxy-1-propenyl-trimethylammonium chloride, with the CAS number 91725-36-9, is a useful research chemical. It has the molecular formula C6H14ClNO and a molecular weight of 151.63.

Molecular Structure Analysis

The IUPAC name of this compound is [(E)-3-hydroxyprop-1-enyl]-trimethylazanium;chloride. The InChI key is YNOXNFMGWKAPBC-FXRZFVDSSA-M. The canonical SMILES representation is CN+©C=CCO.[Cl-].

Scientific Research Applications

Synthesis and Optimization

• Synthesis Techniques : 3-Hydroxy-1-propenyl-trimethylammonium chloride has been synthesized using various methods, including the use of ethanol as a solvent. The optimal technology found for its synthesis involved specific mole ratios of epichlorohydrin to trimethylammonium chloride, specific reaction temperatures, and pH conditions, yielding a product with over 98% purity and a 90% yield (Wang Shu-rong, 2007).

Medical and Pharmaceutical Applications

• Drug Synthesis : The compound has been used in synthesizing carbon-14 labelled forms of potential drugs, such as a cartilage-targeted antirheumatic drug, highlighting its role in pharmacokinetic studies (I. Giraud et al., 2000).

Kinetics and Reactivity Studies

• Kinetic Modeling : The kinetics of this compound's synthesis have been studied, establishing relationships between optical activity and the extent of reaction. This involves mathematical modeling and statistical testing to understand the dynamics of its formation (L. Yin, 2014).

Antibacterial Applications

• Antibacterial Activity : Studies on alkylated and acylated derivatives of low–molecular weight chitosan, including this compound, have shown significant antibacterial activity against gram-positive and gram-negative microorganisms. This demonstrates its potential use in antibacterial applications (B. Shagdarova et al., 2016).

Material Science Applications

• Swelling Behavior in Copolymers : The compound has been investigated for its role in the swelling behavior of crosslinked cationic copolymers, which can be utilized in controlled drug delivery systems. Its influence on equilibrium degree of swelling as a function of pH and ionic strength has been a significant area of study (N. Peppas & Lisa K. Foster, 1994).

Environmental and Industrial Applications

• Industrial Synthesis and Applications : The compound's synthesis has been applied in industries such as petroleum, environmental protection, and papermaking. Different synthesis methods like the conventional, water phase, and organic solvent methods have been explored for industrial applications (Wang Qing-jun, 2006).

Safety and Hazards

The safety, risk, hazard, and MSDS of 3-Hydroxy-1-propenyl-trimethylammonium chloride may be needed, but specific details are not available in the web search results.